N1-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-morpholinoethyl)oxalamide

• IUPAC Name: N'-[[3-(4-methoxy-3-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-(2-morpholin-4-ylethyl)oxamide
• InChI: InChI=1S/C21H32N4O7S/c1-16-14-17(4-5-18(16)30-2)33(28,29)25-7-3-11-32-19(25)15-23-21(27)20(26)22-6-8-24-9-12-31-13-10-24/h4-5,14,19H,3,6-13,15H2,1-2H3,(H,22,26)(H,23,27)
• InChI Key: RMXCZJQKBFVMBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCCOC2CNC(=O)C(=O)NCCN3CCOCC3)OC
• Molecular Formula: C21H32N4O7S
• Molecular Weight: 484.6 g/mol
• CAS No.: 872986-12-4

Description

N1-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-morpholinoethyl)oxalamide is a useful research compound. Its molecular formula is C21H32N4O7S and its molecular weight is 484.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure-Activity Relationships

Research on related compounds emphasizes the importance of molecular structure in determining activity and function. For example, studies on the synthesis and structure-activity relationships of indazole arylsulfonamides as allosteric CC-chemokine receptor 4 (CCR4) antagonists indicate the critical role of methoxy- or hydroxyl-containing groups and the tolerability of small groups at specific positions for potency (Procopiou et al., 2013). This approach to molecular modification could be applicable in tailoring the properties of N1-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-morpholinoethyl)oxalamide for specific research or therapeutic applications.

Chemical Synthesis Techniques

The development of novel chemical synthesis techniques is a key area of research, with studies detailing the synthesis of complex molecules offering insights into potential synthetic routes for this compound. For example, the concise synthesis of C-substituted morpholines and related heterocycles using α-phenylvinylsulfonium salts showcases advanced methods for constructing complex molecular architectures (Matlock et al., 2015).

Biomedical Applications

While direct biomedical applications of this compound were not found, research on related molecules highlights the potential for such compounds in biomedical research. For instance, studies on selective and potent 5-HT(1B/1D) antagonists reveal the potential of complex organic molecules in modulating biological pathways, suggesting areas where the compound might find application (Liao et al., 2000).